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Compound of Interest

Compound Name: Black 305

Cat. No.: B3046760 Get Quote

Introduction

Black 305, a member of the fluoran family of leuco dyes, is well-established for its role as a

color former in thermal and carbonless paper applications.[1] Its ability to transition from a

colorless (leuco) state to a colored form upon exposure to specific stimuli, such as heat or

pressure, is the cornerstone of its current commercial use. This color change is rooted in a

reversible structural transformation—the opening of a lactone ring within the dye molecule,

typically facilitated by an acidic developer. While its application in the printing and packaging

industry is widespread, the potential of Black 305 as a chromogenic probe in chemical sensors

for research and development remains a largely unexplored frontier. This document aims to

provide a foundational understanding of Black 305 and outline hypothetical application

protocols based on the known chemistry of fluoran dyes, offering a starting point for

researchers interested in exploring its capabilities in chemical sensing.

Physicochemical Properties of Black 305
A clear understanding of the fundamental properties of Black 305 is essential for its application

in sensor development. Key characteristics are summarized in the table below.
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Property Value Reference

Chemical Classification Fluoran [1]

Molecular Formula C37H40N2O3 [1]

Molecular Weight 560 g/mol [1]

Melting Point 181-182 °C [1]

Appearance (Leuco Form) Colorless solid

Appearance (Colored Form) Black [1]

λmax (Colored Form) 435 nm, 588 nm [1]

Principle of Chromogenic Sensing
The chromogenic behavior of Black 305 is predicated on the reversible opening and closing of

its lactone ring. This mechanism, common to fluoran leuco dyes, forms the basis of its potential

as a chemical sensor.

Leuco Form (Colorless): In its native state, the lactone ring is closed, resulting in a non-

planar structure with a disrupted π-conjugation system. This structure does not absorb

significantly in the visible spectrum, rendering it colorless.

Colored Form (Black): In the presence of a proton donor (acidic species) or other suitable

electrophiles, the lactone ring opens. This structural change leads to the formation of a

planar, highly conjugated zwitterionic species. This extended π-system absorbs light in the

visible region, resulting in the characteristic black color.

This equilibrium between the colorless and colored forms can be influenced by the presence of

specific analytes that can interact with the dye, making it a potential candidate for a "turn-on"

chromogenic sensor.
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General Sensing Mechanism of Black 305

Colorless State

Colored State

Black 305
(Leuco Form - Colorless)

Lactone Ring Closed

Black 305
(Colored Form - Black)
Lactone Ring Opened

Ring Opening Ring Closing
(Reversible)

Colorimetric Detection
(Visual or Spectrophotometric)

Generates Signal

Analyte
(e.g., Protons, Metal Ions)

Interaction

Click to download full resolution via product page

Caption: General signaling pathway for Black 305 as a chromogenic sensor.

Hypothetical Applications and Experimental
Protocols
While specific applications of Black 305 as a chemical sensor are not yet established in

scientific literature, its fluoran structure suggests potential for detecting a range of analytes.
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The following are hypothetical application notes and protocols designed to serve as a starting

point for research.

Application Note 1: Detection of Acidic Vapors
Objective: To develop a simple, colorimetric sensor for the qualitative detection of acidic vapors

(e.g., HCl, acetic acid).

Principle: The acidic vapor will act as a proton donor, inducing the ring-opening of the Black
305 and causing a color change from colorless to black.

Experimental Protocol:

Sensor Preparation:

Dissolve 10 mg of Black 305 in 10 mL of a suitable organic solvent (e.g., toluene or ethyl

acetate).

Impregnate a solid support (e.g., filter paper, thin-layer chromatography plate) with the

Black 305 solution.

Allow the solvent to evaporate completely in a fume hood. The resulting sensor strip

should be colorless.

Detection Procedure:

Place the sensor strip in a sealed chamber.

Introduce a source of the acidic vapor into the chamber (e.g., a small beaker containing a

solution of the acid).

Observe the sensor strip for a color change. The time taken for the color to develop can be

qualitatively correlated with the concentration of the acidic vapor.

Data Analysis:

The primary result is a qualitative "yes/no" for the presence of acidic vapor.
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For semi-quantitative analysis, the intensity of the black color could be measured using a

scanner and image analysis software (e.g., ImageJ) and correlated with known

concentrations of the acidic vapor.

Application Note 2: Potential for Metal Ion Detection
Objective: To investigate the potential of Black 305 as a chromogenic sensor for the detection

of specific metal ions in solution.

Principle: Certain metal ions can act as Lewis acids and coordinate with the oxygen atoms in

the lactone ring of fluoran dyes, potentially catalyzing the ring-opening process and leading to a

color change. The selectivity would depend on the coordination properties of the metal ion.

Experimental Protocol:

Preparation of Black 305 Solution:

Prepare a stock solution of Black 305 (e.g., 1 mM) in a suitable solvent such as

acetonitrile or a mixture of acetonitrile and water.

Screening for Metal Ion Selectivity:

Prepare a series of test solutions containing different metal ions (e.g., Fe³⁺, Cu²⁺, Hg²⁺,

Pb²⁺, Zn²⁺, etc.) at a concentration of 100 µM in the same solvent as the Black 305 stock

solution.

To each metal ion solution, add a small aliquot of the Black 305 stock solution to achieve

a final dye concentration of 10 µM.

Visually observe any color changes.

For a more detailed analysis, record the UV-Vis absorption spectrum of each solution from

400 to 700 nm.

Quantitative Analysis (for a selected metal ion):

If a selective color change is observed for a specific metal ion, perform a titration

experiment.
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Prepare a series of solutions with varying concentrations of the target metal ion.

Add a fixed amount of the Black 305 solution to each.

Measure the absorbance at the λmax of the colored form.

Plot the absorbance versus the metal ion concentration to generate a calibration curve.

The limit of detection (LOD) can be calculated based on the signal-to-noise ratio.
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Experimental Workflow for Metal Ion Sensing
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Caption: A workflow for screening and quantifying metal ions using Black 305.

Challenges and Future Directions
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The application of Black 305 as a widespread chromogenic probe faces several challenges

that need to be addressed through further research:

Selectivity: The primary challenge is to achieve high selectivity for a specific analyte. The

general acid-base mechanism may lead to cross-reactivity with various acidic species.

Sensitivity: The sensitivity of the color change needs to be sufficient for the intended

application. This may require optimization of the sensor matrix and reaction conditions.

Reversibility and Response Time: For real-time sensing, the reaction should be reversible

and have a fast response time.

Matrix Effects: The performance of the sensor can be affected by the sample matrix (e.g.,

solvent, pH, presence of other interfering species).

Future research could focus on the chemical modification of the Black 305 structure to

introduce specific recognition sites for target analytes, thereby enhancing selectivity.

Additionally, incorporating Black 305 into different materials, such as polymers or

nanoparticles, could improve its stability and sensing performance.

Conclusion

Black 305, with its inherent chromogenic properties based on the fluoran leuco dye structure,

presents an intriguing candidate for the development of novel chemical sensors. While its

current applications are confined to the realm of printing, the fundamental principles of its color-

changing mechanism suggest a broader potential. The hypothetical protocols outlined in this

document provide a framework for initiating research into the sensing capabilities of Black 305.

Further investigation is required to overcome the challenges of selectivity and sensitivity and to

unlock its full potential as a versatile chromogenic probe for researchers, scientists, and drug

development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b3046760?utm_src=pdf-body
https://www.benchchem.com/product/b3046760?utm_src=pdf-body
https://www.benchchem.com/product/b3046760?utm_src=pdf-body
https://www.benchchem.com/product/b3046760?utm_src=pdf-body
https://www.benchchem.com/product/b3046760?utm_src=pdf-body
https://www.benchchem.com/product/b3046760?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3046760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. nagaseamerica.com [nagaseamerica.com]

To cite this document: BenchChem. [Black 305: From Paper to Probe - Exploring its Potential
in Chemical Sensing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3046760#black-305-as-a-chromogenic-probe-in-
chemical-sensors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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